Cas no 65266-34-4 (1-Azabicyclo[2.2.2]octane-2-methanol,5-ethenyl-)

• Product Name: 1-Azabicyclo[2.2.2]octane-2-methanol,5-ethenyl-
• CAS No: 65266-34-4
• MF: C₁₀H₁₇NO
• MW: 167.248082876205
• CID: 501491
• PubChem ID: 22831479
• Update Time: 2025-04-19

1-Azabicyclo[2.2.2]octane-2-methanol,5-ethenyl- Chemical and Physical Properties

Names and Identifiers

• 1-Azabicyclo[2.2.2]octane-2-methanol,5-ethenyl-
• (2S,5R)-(+)-5-VINYL-2-QUINUCLIDINE-METHANOL, 96
• [(2S,5R)-5-ethenyl-1-azabicyclo[2.2.2]octan-2-yl]methanol
• 65266-34-4
• DTXSID00628460
• SCHEMBL5177999

• Inchi： 1S/C10H17NO/c1-2-8-6-11-4-3-9(8)5-10(11)7-12/h2,8-10,12H,1,3-7H2/t8-,9?,10-/m0/s1
• InChI Key： GAFZBOMPQVRGKU-SMILAEQMSA-N
• SMILES： OC[C@@H]1CC2CCN1C[C@@H]2C=C

Computed Properties

• Exact Mass: 167.13111
• Monoisotopic Mass: 167.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 23.5Ų

Experimental Properties

• Density: 1.073 g/mL at 25 °C(lit.)
• Boiling Point: 247.8°C at 760 mmHg
• Flash Point: >230 °F
• Refractive Index: n20/D 1.518(lit.)
• PSA: 23.47
• LogP: 0.81300

1-Azabicyclo[2.2.2]octane-2-methanol,5-ethenyl- Security Information

• WGK Germany：3